Cas no 1864073-72-2 (1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide)

1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide is a heterocyclic compound featuring a saturated seven-membered ring containing nitrogen and sulfur. The presence of the 1-oxide group enhances its polarity, making it useful in synthetic and medicinal chemistry applications. The hexahydro structure ensures stability, while the dimethyl substitution at the 7-position contributes to steric control in reactions. This compound serves as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly those targeting neurological and cardiovascular pathways. Its well-defined structure and reactivity profile make it valuable for researchers exploring novel heterocyclic frameworks or modifying existing drug candidates for improved efficacy and selectivity.
1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide structure
1864073-72-2 structure
Product Name:1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide
CAS No:1864073-72-2
MF:C7H15NOS
MW:161.265100717545
CID:5211446
Update Time:2025-05-21

1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide
    • Inchi: 1S/C7H15NOS/c1-7(2)3-4-8-5-6-10(7)9/h8H,3-6H2,1-2H3
    • InChI Key: MHKDUWUTBYSSPA-UHFFFAOYSA-N
    • SMILES: S1(=O)C(C)(C)CCNCC1

1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide Pricemore >>

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1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide Related Literature

Additional information on 1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide

1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide (CAS No. 1864073-72-2): A Comprehensive Overview

The compound 1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide (CAS No. 1864073-72-2) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazepines, which are heterocyclic compounds containing both sulfur and nitrogen atoms in a seven-membered ring structure. The presence of the oxide functional group further enhances its chemical reactivity and versatility.

Recent studies have highlighted the unique properties of 1,4-Thiazepine derivatives, particularly their role in drug design and material science. The hexahydro configuration indicates a fully saturated ring system, which contributes to the compound's stability and solubility. The dimethyl substituents at the 7-position add to its hydrophobic character, making it suitable for applications in lipid-friendly environments.

One of the most promising areas of research involving CAS No. 1864073-72-2 is its potential as a precursor in the synthesis of bioactive molecules. Scientists have explored its ability to act as a scaffold for constructing complex pharmacophores, which are essential for drug discovery. The compound's ability to undergo various nucleophilic and electrophilic reactions makes it a valuable intermediate in organic synthesis.

In addition to its role in pharmaceuticals, 1,4-Thiazepine derivatives have shown potential in polymer chemistry. Researchers have investigated their use as building blocks for constructing novel polymeric materials with tailored mechanical and thermal properties. The oxide functionality can participate in cross-linking reactions, leading to materials with enhanced durability and resistance to environmental factors.

Another area of interest is the compound's application in catalysis. The sulfur and nitrogen atoms in the thiazepine ring can coordinate with metal centers, making it a potential ligand for transition metal catalysts. Recent studies have demonstrated its effectiveness in facilitating key organic transformations, such as alkene hydrogenation and cross-coupling reactions.

The synthesis of CAS No. 1864073-72-2 involves a multi-step process that typically starts with the preparation of the corresponding thiazepine derivative followed by oxidation to introduce the oxide group. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity.

From an environmental standpoint, researchers have also explored the biodegradation pathways of 1,4-Thiazepine derivatives to assess their eco-friendliness. Studies indicate that these compounds can undergo microbial degradation under specific conditions, reducing their persistence in natural ecosystems.

In conclusion, CAS No. 1864073-72-2, or 1,4-Thiazepine, hexahydro-7,7-dimethyl-, 1-oxide, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.

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